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An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Pegadricase (formerly known as pegsiticase or SEL-037) is a novel pegylated recombinant

uricase developed for the treatment of chronic refractory gout. This condition is characterized

by persistently elevated serum uric acid (sUA) levels and symptomatic gout, which is

inadequately controlled by conventional oral urate-lowering therapies. Pegadricase addresses

the root cause of gout by enzymatically degrading uric acid into a more soluble and readily

excretable compound. A significant advancement in its clinical application is its co-

administration with ImmTOR, a nanoparticle formulation of sirolimus, designed to mitigate the

immunogenic response often associated with biologic therapies. This guide provides a

comprehensive technical overview of the structure, function, and analytical methodologies

related to Pegadricase.

Structure of Pegadricase
Pegadricase is a covalent conjugate of a recombinant uricase enzyme and polyethylene glycol

(PEG).
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Uricase Core
The enzymatic core of Pegadricase is a recombinant urate oxidase (uricase, EC 1.7.3.3)

derived from the yeast Candida utilis. This enzyme is a homotetramer, meaning it is composed

of four identical protein subunits. Each subunit has a molecular weight of approximately 32-34

kDa, contributing to a total molecular weight of the uricase tetramer of about 128-136 kDa.[1]

Uricase from Candida utilis is known for its stability and high specific activity.

Polyethylene Glycol (PEG) Conjugation
To enhance its pharmacokinetic profile and reduce immunogenicity, the recombinant uricase is

pegylated. Specifically, 20-kDa PEG chains are covalently attached to the primary amines of

the uricase enzyme.[2] This process of PEGylation increases the hydrodynamic size of the

molecule, which prolongs its circulating half-life by reducing renal clearance and protecting it

from proteolytic degradation.

Table 1: Structural Properties of Pegadricase

Component Description

Enzyme Core
Recombinant urate oxidase (uricase) from

Candida utilis

Quaternary Structure Homotetramer

Subunit Molecular Weight ~32-34 kDa

Total Protein Molecular Weight ~128-136 kDa

PEG Moiety 20-kDa polyethylene glycol

Conjugation Chemistry Covalent attachment to primary amines

Function and Mechanism of Action
Enzymatic Activity
Pegadricase functions by catalyzing the enzymatic oxidation of uric acid to 5-hydroxyisourate,

which is an unstable intermediate that non-enzymatically decomposes to allantoin.[1] Allantoin

is approximately 5 to 10 times more soluble in urine than uric acid, facilitating its efficient
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excretion by the kidneys. This enzymatic action provides a rapid and profound reduction in

serum uric acid levels.
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Uric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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